Androstane, piperidinium deriv.

• CAS No.: 16974-53-1
• Product Name: Androstane, piperidinium deriv.
• Molecular Formula: C35H60N2O4+2
• Molecular Weight: 572.9 g/mol
• IUPAC Name: [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Standard InChI: InChI=1S/C35H60N2O4/c1-24(38)40-32-21-26-13-14-27-28(35(26,4)23-31(32)37(6)19-11-8-12-20-37)15-16-34(3)29(27)22-30(33(34)41-25(2)39)36(5)17-9-7-10-18-36/h26-33H,7-23H2,1-6H3/q+2/t26-,27+,28-,29-,30-,31-,32-,33-,34-,35-/m0/s1
• Standard InChIKey: GVEAYVLWDAFXET-XGHATYIMSA-N
• Isomeric SMILES: CC(=O)O[C@H]1C[C@@H]2CC[C@@H]3[C@@H]([C@]2(C[C@@H]1[N+]4(CCCCC4)C)C)CC[C@]5([C@H]3C[C@@H]([C@@H]5OC(=O)C)[N+]6(CCCCC6)C)C
• SMILES: CC(=O)OC1CC2CCC3C(C2(CC1[N+]4(CCCCC4)C)C)CCC5(C3CC(C5OC(=O)C)[N+]6(CCCCC6)C)C
• Canonical SMILES: CC(=O)OC1CC2CCC3C(C2(CC1[N+]4(CCCCC4)C)C)CCC5(C3CC(C5OC(=O)C)[N+]6(CCCCC6)C)C
• Colorform: Crystals; WHITE POWDER
• Melting Point: 215 °C; 215°C
• Physical Description: Solid
• Description: Pancuronium is a synthetic, long-acting bis-quaternary steroid and non-depolarizing neuromuscular blocking agent, with muscle relaxant activity. Pancuronium competitively binds to and blocks the nicotinic acetylcholine receptor at the neuromuscular junction, thereby preventing acetylcholine (ACh) binding and resulting in skeletal muscle relaxation and paralysis.; Pancuronium, also known as pavulon, belongs to the class of organic compounds known as steroid esters. Steroid esters are compounds containing a steroid moiety which bears a carboxylic acid ester group. Pancuronium is a drug which is used as a muscle relaxant during anesthesia and surgical procedures. Pancuronium exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pancuronium has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, pancuronium is primarily located in the cytoplasm and membrane (predicted from logP).; Pancuronium is a steroid ester in which a 5alpha-androstane skeleton is C-3alpha- and C-17beta-disubstituted with acetoxy groups and 2beta- and 16beta-disubstituted with 1-methylpiperidinium-1-yl groups. It is a non-depolarizing curare-mimetic muscle relaxant. It has a role as a muscle relaxant, a cholinergic antagonist and a nicotinic antagonist. It is a steroid ester and an acetate ester.
• Shelf Life: SENSITIVE TO HEAT; ... The manufacturer indicates that the drug is stable for 6 mos at room temperature.
• Solubility: 500000 mg/L; 1 g sol in 30 parts chloroform, 1 part water (20 °C); SOL IN ALCOHOL; Very soluble in water.; 3.08e-06 g/L
• Synonyms: Bromide, Pancuronium; Pancuronium; Pancuronium Bromide; Pancuronium Curamed; Pancuronium Organon; Pavulon
• PubChem Compound: 441289
• Last Modified: Nov 11 2021